Cas no 1311766-72-9 (N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide
• CAS No: 1311766-72-9
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 6260395
• PubChem ID: 53572882
• Update Time: 2025-10-30

N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide
• Z1139229776
• N-(1-cyanocyclohexyl)-2-(6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl)acetamide
• AKOS033078481
• EN300-26688684
• 1311766-72-9

• Inchi： 1S/C16H21N5O/c17-11-16(5-2-1-3-6-16)20-15(22)10-21-7-4-13-8-18-12-19-14(13)9-21/h8,12H,1-7,9-10H2,(H,20,22)
• InChI Key： PWXBIUIAGVYPHV-UHFFFAOYSA-N
• SMILES： O=C(CN1CC2C(=CN=CN=2)CC1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 299.17461031g/mol
• Monoisotopic Mass: 299.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide

Comprehensive Overview of N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide (CAS No. 1311766-72-9)

N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide (CAS No. 1311766-72-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique combination of a cyanocyclohexyl group and a pyrido[3,4-d]pyrimidine core, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to known kinase inhibitors.

The compound's pyrido[3,4-d]pyrimidine scaffold is a privileged structure in drug design, often associated with high-affinity binding to protein targets. This has led to its exploration in the development of therapeutics for conditions such as cancer, inflammatory diseases, and metabolic disorders. The presence of the cyanocyclohexyl moiety further enhances its pharmacokinetic properties, improving solubility and membrane permeability, which are critical factors for oral bioavailability.

In recent years, the scientific community has shown a growing interest in N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide due to its potential role in targeted therapy. With the rise of personalized medicine, compounds like this are being scrutinized for their ability to interact with specific genetic mutations or aberrant signaling pathways. For instance, its pyrido[3,4-d]pyrimidine core is structurally similar to inhibitors of the PI3K/AKT/mTOR pathway, a frequently dysregulated cascade in cancer.

Another area of interest is the compound's potential application in neurodegenerative diseases. The cyanocyclohexyl group may contribute to blood-brain barrier penetration, a key challenge in central nervous system (CNS) drug development. Preliminary studies suggest that derivatives of this compound could modulate neuroinflammatory responses, making them candidates for conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide presents an interesting challenge due to its complex heterocyclic system. Researchers are exploring novel synthetic routes to improve yield and scalability, which are essential for industrial applications. Green chemistry principles are also being applied to reduce the environmental impact of its production.

The compound's CAS No. 1311766-72-9 is frequently searched in academic and industrial databases, reflecting its relevance in current research. Common queries include its solubility, stability, and compatibility with various formulation techniques. These properties are critical for its potential use in drug delivery systems, such as nanoparticles or liposomes, which are hot topics in pharmaceutical sciences.

In summary, N-(1-cyanocyclohexyl)-2-{5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-7-yl}acetamide represents a versatile and promising molecule in modern drug discovery. Its unique structural features and potential therapeutic applications make it a subject of ongoing research, with implications for multiple disease areas. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments in the years to come.